Cas no 5438-77-7 (8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione)

• Product Name: 8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione
• CAS No: 5438-77-7
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 859025
• Update Time: 2026-04-29

8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-cyclohexyl-1,3-dimethyl-7H-purine-2,6-dione
• 8-cyclohexyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• 8-cyclohexyl-1,3-dimethyl-3,9-dihydro-1h-purine-2,6-dione
• 8-Cyclohexyl-theophyllin
• 8-Cyclohexyltheophylline
• AC1L5DVR
• AC1Q6LAV
• CHEBI:273575
• CHEMBL321505
• CTK5A0799
• N1,N3-dimethyl-8-cyclohexylxanthine
• NSC14383
• Oprea1_813413
• SureCN515967

Computed Properties

• Exact Mass: 262.14314
• Monoisotopic Mass: 262.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2

Experimental Properties

• Density: 1.285
• Boiling Point: 519.2°C at 760 mmHg
• Flash Point: 267.8°C
• Refractive Index: 1.591
• PSA: 69.3
• LogP: 1.00800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines